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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490 Get Quote

Technical Support Center: Sodium O-Cresolate
Welcome to the technical support center for sodium o-cresolate. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

associated with the hygroscopic nature of this compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is sodium o-cresolate and why is it hygroscopic?

Sodium o-cresolate (sodium 2-methylphenolate) is the sodium salt of o-cresol. Its ionic nature

and the presence of the phenoxide group make it prone to absorbing moisture from the

atmosphere. This property, known as hygroscopicity, can lead to physical and chemical

changes in the material if not handled correctly.[1]

Q2: How does moisture absorption affect my experiments?

Moisture absorption can significantly impact experimental outcomes in several ways:

Inaccurate Measurements: The absorbed water increases the mass of the sodium o-
cresolate, leading to errors in concentration calculations for solutions.

Altered Physical State: The compound may change from a solid to a sticky or semi-liquid

state, making it difficult to handle and weigh accurately.[1]
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Reaction Interference: Water can act as an unwanted reactant or alter the reaction

conditions. For instance, in reactions sensitive to water, such as the Williamson ether

synthesis, the presence of moisture can lead to the formation of byproducts and reduce the

yield of the desired ether.[2][3]

Degradation: Over time, exposure to moisture and air can lead to the degradation of sodium
o-cresolate, indicated by a darkening in color.[4] The compound can also react with carbon

dioxide in the air.[4]

Q3: How should I store sodium o-cresolate to minimize moisture absorption?

To maintain the integrity of sodium o-cresolate, proper storage is crucial:

Airtight Containers: Store the compound in a tightly sealed, airtight container. Special caps,

such as Sure/Seal™ bottles, can provide an excellent barrier against atmospheric moisture.

[5]

Desiccator: For long-term storage or after opening the original container, place the container

inside a desiccator containing a suitable desiccant like silica gel, calcium chloride, or

phosphorus pentoxide.[4]

Inert Atmosphere: For highly sensitive experiments, storing and handling the compound in a

glove box under an inert atmosphere (e.g., nitrogen or argon) is the most effective method.

[6]

Cool and Dry Environment: Store the compound in a cool, dry, and dark place to prevent

degradation from heat and light.[4]
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Issue Possible Cause Troubleshooting Steps

Inconsistent reaction yields.
Inaccurate weighing due to

moisture absorption.

1. Dry the sodium o-cresolate

before use (see Experimental

Protocols). 2. Weigh the

compound quickly to minimize

air exposure. 3. Handle and

weigh the compound in a glove

box for critical applications.

Presence of water interfering

with the reaction.

1. Ensure all solvents and

other reagents are anhydrous.

2. Dry glassware thoroughly in

an oven before use.[7]

Sodium o-cresolate is clumpy

or has turned into a paste.

Significant moisture absorption

from the atmosphere.

1. If the experiment is not

highly sensitive to moisture,

you may be able to break up

clumps with a spatula.[5] 2.

For best results, dry the

material under vacuum to

remove absorbed water (see

Experimental Protocols).

The compound has darkened

in color.

Exposure to air and light,

leading to oxidation or

degradation.[4]

1. While a slight color change

may not significantly affect all

applications, for high-purity

work, it is best to use fresh,

properly stored material. 2.

Store the compound in a dark

or amber container.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.mdpi.com/2076-3921/12/4/962
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Difficulty dissolving the

compound in an organic

solvent.

The compound may have

limited solubility in the chosen

solvent.

1. Refer to solubility data (see

Data Presentation section). 2.

Consider using a different

solvent or a co-solvent system.

3. Gentle heating may improve

solubility, but be cautious of

potential degradation at

elevated temperatures.

Data Presentation
The following tables provide quantitative data for sodium o-cresolate and related compounds

to aid in experimental design.

Table 1: Physical and Chemical Properties of Sodium o-Cresolate and Related Compounds

Property
Sodium o-
Cresolate

Sodium p-
Cresolate (for
comparison)

Sodium Phenoxide
(for comparison)

Molecular Formula C₇H₇NaO[5] C₇H₇NaO[8] C₆H₅NaO[9]

Molecular Weight 130.12 g/mol [5] 130.12 g/mol [8] 116.09 g/mol [9]

Appearance Amber liquid[4]
White crystalline

solid[10]

White crystalline

solid[9]

Melting Point 30 °C[11] Not available >300 °C[2]

Decomposition

Emits toxic vapors of

sodium oxide upon

heating.[4]

Ignites when heated in

air, even when moist.

[12]

Decomposes at 450

°C.

Table 2: Solubility Data
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Compound Solvent Solubility Temperature

Sodium p-Cresolate Water 2.5 g / 100 mL 50 °C[8]

Water 5.0 g / 100 mL 100 °C[8]

Ethanol Miscible Room Temperature[8]

Acetone Miscible Room Temperature[8]

Sodium Phenoxide Water Very soluble
Room Temperature[2]

[10]

Ethanol Soluble
Room Temperature[2]

[5]

Acetone Soluble Room Temperature[2]

Tetrahydrofuran (THF) Soluble Room Temperature[5]

Note: Specific solubility data for sodium o-cresolate in various organic solvents is not readily

available. The data for sodium p-cresolate and sodium phenoxide can be used as an

estimation.

Experimental Protocols
Protocol 1: Drying of Sodium o-Cresolate Using a
Vacuum Oven
This protocol describes a general method for drying hygroscopic organic salts.

Objective: To remove absorbed moisture from sodium o-cresolate.

Materials:

Hygroscopic sodium o-cresolate

Vacuum oven

Schlenk flask or other suitable vacuum-rated container
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Vacuum pump

Desiccator

Procedure:

Place the sodium o-cresolate in a clean, dry Schlenk flask.

Connect the flask to a vacuum line and place it inside a vacuum oven.

Begin to apply vacuum slowly to avoid bumping of the material.

Once a stable vacuum is achieved, gradually increase the temperature of the oven. A

temperature of 60-80°C is a general starting point for drying organic salts, but it should be

kept well below the compound's melting or decomposition temperature.[13]

Dry for 12-24 hours under vacuum. The exact time will depend on the amount of material

and the level of moisture.[13]

To confirm dryness, the material can be weighed periodically until a constant weight is

achieved.

Once dry, turn off the oven heating and allow the flask to cool to room temperature under

vacuum.

Break the vacuum with an inert gas (e.g., nitrogen or argon).

Immediately transfer the dried sodium o-cresolate to a desiccator for storage or use it

directly in your experiment.

Protocol 2: Determination of Moisture Content by Karl
Fischer Titration
This protocol provides a general procedure for determining the water content in a hygroscopic

solid.

Objective: To quantify the amount of water in a sample of sodium o-cresolate.
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Materials:

Karl Fischer titrator (volumetric or coulometric)

Karl Fischer reagent(s)

Anhydrous methanol or other suitable solvent

Sodium o-cresolate sample

Airtight syringe or weighing boat for sample introduction

Procedure:

Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's

instructions. This typically involves adding the appropriate solvent to the titration vessel and

pre-titrating to a dry endpoint to eliminate any ambient moisture in the solvent.

Sample Preparation: Accurately weigh a suitable amount of the sodium o-cresolate sample.

The sample size will depend on the expected water content and the type of titrator used

(volumetric for higher water content, coulometric for trace amounts).[14][15]

Sample Introduction: Quickly and carefully introduce the weighed sample into the titration

vessel. For highly hygroscopic solids, this should be done as swiftly as possible to minimize

exposure to atmospheric moisture.

Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent

and stop at the endpoint.

Calculation: The instrument's software will calculate the water content, usually expressed as

a percentage or in parts per million (ppm).

Blank Measurement: It is good practice to run a blank measurement with the solvent to

account for any residual moisture.
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Logical Workflow for Handling Hygroscopic Sodium o-
Cresolate

Workflow for Handling Sodium o-Cresolate

Storage
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Caption: A logical workflow for the proper handling and use of hygroscopic sodium o-
cresolate.
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Reaction Scheme: Williamson Ether Synthesis

Williamson Ether Synthesis with Sodium o-Cresolate

o-Cresol

Sodium o-Cresolate
(Hygroscopic Intermediate)

+

NaOH

H₂O (byproduct) Alkyl o-tolyl ether

+

Alkyl Halide (R-X)

Side Reaction
(Hydrolysis of Alkyl Halide)

NaX

H₂O (from moisture)

Click to download full resolution via product page

Caption: Williamson ether synthesis involving sodium o-cresolate and the potential

interference of moisture.

Postulated Signaling Pathway of a Related Cresol
Compound
The following diagram illustrates the effect of p-cresol, a compound structurally similar to o-

cresol, on intracellular calcium signaling, which can be a point of consideration in biological

experiments.
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Postulated Signaling Pathway for p-Cresol
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Caption: A diagram showing the postulated effect of p-cresol on intracellular calcium levels.[8]

[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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